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Compound of Interest

Compound Name: tert-Amyl methyl ether

Cat. No.: B166767

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of Tert-Amyl Methyl Ether (TAME). The information is
intended to equip researchers, scientists, and drug development professionals with the
necessary knowledge to handle this chemical safely in a laboratory setting.

Chemical and Physical Properties

Tert-Amyl Methyl Ether (TAME), also known as 2-methoxy-2-methylbutane, is a flammable,
colorless liquid with a characteristic ether-like odor. It is primarily used as a fuel oxygenate to
increase octane levels and reduce emissions. The following tables summarize its key physical

and chemical properties.
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Property Value References
Molecular Formula C6H140 [1]
Molecular Weight 102.17 g/mol [1]
Appearance Clear, colorless liquid [1]
Odor Ether-like [1]
Boiling Point 85-86 °C (185-186.8 °F) [1]
Melting Point -80 °C (-112 °F) [2]
Flash Point -11°C (12.2 °F) [1]

Autoignition Temperature

415 °C (779 °F)

[1]

Density

0.76 - 0.78 g/mL at 25 °C

[2]

Vapor Pressure

75 mmHg at 25 °C

[1]

Vapor Density

3.52 (Air = 1)

[1]

Solubility in Water

10.71 g/L at 20 °C

[2]

Fire and Explosion Hazard Data

TAME is a highly flammable liquid and vapor, posing a significant fire and explosion risk.
Vapors are heavier than air and may travel considerable distances to an ignition source.
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Hazard Data References

Highly flammable liquid and

Flammability (2]
vapour.

Upper Explosive Limit (UEL) 7.1% [1]

Lower Explosive Limit (LEL) 1.0% [1]

Hazardous Combustion Carbon monoxide (CO), 2]

Products Carbon dioxide (CO2)

Alcohol-resistant foam, dry
chemical, carbon dioxide,

Extinguishing Media water spray. Do not use a solid  [1][2]
stream of water as it may

scatter and spread the fire.

Toxicological Data

TAME is harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and
respiratory tract. The primary toxic effect of TAME is central nervous system (CNS) depression.
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Toxicity Data Value Species References
LD50 Oral 1602 mg/kg Rat [3]
_ 31800 mg/m3 (4
LC50 Inhalation Rat [3]
hours)
Eye Irritation Causes eye irritation. [1]
Skin Irritation Causes skin irritation. [1]
N May cause
Specific Target Organ )
o ) drowsiness or
Toxicity (Single o [2]
dizziness (CNS
Exposure) )
depression).
No-Observed- )
500 ppm (in a 4-week
Adverse-Effect Level Rat [3]

(NOAEL)

inhalation study)

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial when working with TAME to minimize

exposure and prevent accidents.

Protocol for Dispensing and Transferring TAME

This protocol outlines the steps for safely transferring TAME from a storage container to a

reaction vessel.

Materials:

Tert-Amyl Methyl Ether

Chemically resistant gloves (e.g., Viton®, nitrile)

Safety goggles and a face shield

Flame-resistant lab coat
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A properly functioning chemical fume hood

Grounding and bonding straps

Sealed dispensing system or a properly sized funnel

Receiving vessel

Spill kit for flammable liquids

Procedure:

e Preparation:

o Ensure the chemical fume hood has a face velocity of at least 100 feet per minute.
o Clear the fume hood of all unnecessary equipment and potential ignition sources.

o Don the appropriate Personal Protective Equipment (PPE): safety goggles, face shield,
flame-resistant lab coat, and chemically resistant gloves. .

e Grounding and Bonding:
o Before dispensing, securely attach a grounding strap to a known ground source.

o Connect a bonding strap between the TAME storage container and the receiving vessel to
equalize the electrical potential and prevent static discharge. .

» Dispensing:

[e]

Perform all dispensing operations within the chemical fume hood.

o

Slowly open the TAME container.

[¢]

If using a sealed dispensing system, ensure all connections are secure before initiating the
transfer.

[¢]

If using a funnel, place it securely in the opening of the receiving vessel.
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o Pour TAME slowly and carefully to minimize splashing and vapor generation. .

e Completion and Cleanup:
o Once the desired amount is transferred, securely close both containers.
o Wipe any minor drips on the exterior of the containers with a chemically compatible wipe.
o Remove the bonding and grounding straps.

o Dispose of any contaminated materials (e.g., wipes, gloves) in a designated hazardous
waste container.

o Wash hands thoroughly with soap and water after completing the procedure.

Protocol for Storage of TAME

Proper storage is essential to maintain the stability of TAME and prevent the formation of
explosive peroxides.

Procedure:
» Container and Labeling:
o Store TAME in its original, tightly sealed container.

o Ensure the container is clearly labeled with the chemical name, hazard warnings, and the
date it was received and opened.

» Storage Location:

o Store in a cool, dry, well-ventilated area away from direct sunlight and sources of heat or
ignition.

o Use a designated flammable liquids storage cabinet.
o Do not store with incompatible materials such as strong oxidizing agents.

e Peroxide Formation:
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o Although TAME is less prone to peroxide formation than other ethers, it is good practice to

test for peroxides periodically, especially if the container has been opened and stored for
an extended period.

o If peroxides are detected, do not attempt to move or open the container. Contact your
institution's Environmental Health and Safety (EHS) department immediately.

Visualizing Pathways
Metabolic Pathway of Tert-Amyl Methyl Ether

TAME is metabolized in the liver, primarily by cytochrome P450 enzymes. The initial step
involves O-demethylation to form tert-amyl alcohol (TAA), which is then further metabolized.

O-demethylation
Tert-Amyl Methyl Ether (TAME) Cytochrome P450, Tert-Amyl Alcohol (TAA) Oxidation g le.j:;f;y“gtg.tﬂ:se diol) — Excretion (Urine)

Click to download full resolution via product page
Caption: Metabolic pathway of Tert-Amyl Methyl Ether (TAME).

Logical Workflow for Handling a TAME Spill

In the event of a TAME spill, a clear and logical workflow is essential to ensure a safe and
effective response.
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Caption: Logical workflow for responding to a TAME spill.
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Postulated Signaling Pathway for TAME-Induced CNS

Depression
The CNS depressant effects of ethers like TAME are thought to involve the potentiation of
inhibitory neurotransmission and the inhibition of excitatory neurotransmission. This diagram

illustrates a postulated pathway.
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Caption: Postulated signaling pathway for TAME-induced CNS depression.

Conclusion
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Tert-Amyl Methyl Ether is a valuable chemical in various industrial applications but requires
careful and informed handling in a laboratory setting due to its flammability and toxicity. By
adhering to the safety data, protocols, and precautions outlined in this guide, researchers can
significantly mitigate the risks associated with its use. Always consult the specific Safety Data
Sheet provided by the manufacturer and your institution's safety guidelines before working with
TAME.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

